Cas no 2189497-86-5 (1-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]prop-2-en-1-one)

• Product Name: 1-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]prop-2-en-1-one
• CAS No: 2189497-86-5
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 5409677
• PubChem ID: 132317568
• Update Time: 2023-08-26

1-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-Methyl-2-pyrazinyl)-1-piperazinyl]-2-propen-1-one
• AKOS034007507
• Z3488840867
• EN300-7531126
• 1-[4-(3-Methylpyrazin-2-yl)piperazin-1-yl]prop-2-en-1-one
• 2189497-86-5

• Inchi： 1S/C12H16N4O/c1-3-11(17)15-6-8-16(9-7-15)12-10(2)13-4-5-14-12/h3-5H,1,6-9H2,2H3
• InChI Key： FCRCHELWKIYIMZ-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCN(C2C(C)=NC=CN=2)CC1

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 440.8±45.0 °C(Predicted)
• pka: 4.62±0.10(Predicted)